Cas no 131176-02-8 ((2R,4S)-4-Fluoropyrrolidine-2-carboxylic acid)

• Product Name: (2R,4S)-4-Fluoropyrrolidine-2-carboxylic acid
• CAS No: 131176-02-8
• MF: C₅H₈FNO₂
• MW: 133.120924949646
• MDL: MFCD07366527
• CID: 64097
• PubChem ID: 7023050
• Update Time: 2025-06-11

(2R,4S)-4-Fluoropyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2R,4S)-4-Fluoropyrrolidine-2-carboxylic acid
• (2R,4S)-4-Fluoro-2-pyrrolidinecarboxylic acid
• (2R,4S)-4-fluoropyrrolidinium-2-carboxylate
• (4S)-4-Fluor-D-prolin
• (4S)-4-Fluoro-D-proline
• D-proline, 4-fluoro-, (4S)-
• trans-4-Fluoro-D-proline
• (2R,4S)-4-fluoro-2-proline
• (2R,4S)-4-fluoropyrrolidine-2-carboxylic acid hydrochloride
• SCHEMBL900297
• ZIWHMENIDGOELV-IUYQGCFVSA-N
• AMY13641
• DTXSID20427477
• trans-4-Fluoropyrrolidine-2-carboxylic acid
• CS-0001913
• A26506
• 131176-02-8
• AKOS005063934
• (2R,4S)-4-fluoropyrrolidine-2-carboxylicacid
• (2R-trans)-4-fluoro-2-pyrrolidinecarboxylic acid
• 21156-44-5
• A26504
• J-501001
• MFCD07366527
• Trans-4-fluoropyrrolidine-2-carboxylic acid hcl
• D-Proline, 4-fluoro-, trans-
• AC-2248
• AS-34033
• EN300-261281

• MDL： MFCD07366527
• Inchi： 1S/C5H8FNO2/c6-3-1-4(5(8)9)7-2-3/h3-4,7H,1-2H2,(H,8,9)/t3-,4+/m0/s1
• InChI Key： ZIWHMENIDGOELV-IUYQGCFVSA-N
• SMILES： F[C@@H]1CN[C@@H](C(=O)O)C1

Computed Properties

• Exact Mass: 133.05394
• Monoisotopic Mass: 133.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3A^2
• XLogP3: -2.3

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 265.1±40.0 °C at 760 mmHg
• Flash Point: 114.1±27.3 °C
• Refractive Index: 1.472
• PSA: 49.33
• LogP: 0.09980
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

(2R,4S)-4-Fluoropyrrolidine-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2R,4S)-4-Fluoropyrrolidine-2-carboxylic acid

Comprehensive Overview of (2R,4S)-4-Fluoropyrrolidine-2-carboxylic acid (CAS No. 131176-02-8)

(2R,4S)-4-Fluoropyrrolidine-2-carboxylic acid (CAS No. 131176-02-8) is a synthetic amino acid derivative that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique stereochemistry and the presence of a fluorine atom, which imparts distinct chemical and biological properties. The molecule's structure and properties make it a valuable building block in the synthesis of various biologically active compounds, particularly in the development of novel drugs and therapeutic agents.

The chemical structure of (2R,4S)-4-Fluoropyrrolidine-2-carboxylic acid consists of a pyrrolidine ring with a fluorine atom at the 4-position and a carboxylic acid group at the 2-position. The stereochemistry at the 2 and 4 positions is crucial for its biological activity and reactivity. The fluorine atom, being highly electronegative, influences the electronic properties of the molecule, enhancing its stability and altering its interactions with biological targets.

Recent studies have highlighted the potential of (2R,4S)-4-Fluoropyrrolidine-2-carboxylic acid in various therapeutic applications. One notable area of research is its use as a building block in the synthesis of peptidomimetics. Peptidomimetics are molecules that mimic the structure and function of peptides but often exhibit improved pharmacological properties such as increased stability, reduced immunogenicity, and enhanced bioavailability. The incorporation of (2R,4S)-4-Fluoropyrrolidine-2-carboxylic acid into peptidomimetic structures can lead to compounds with enhanced binding affinity to target proteins, making them promising candidates for drug development.

In addition to peptidomimetic applications, (2R,4S)-4-Fluoropyrrolidine-2-carboxylic acid has been explored for its potential in modulating protein-protein interactions (PPIs). PPIs play a crucial role in many cellular processes, including signal transduction, gene regulation, and cell cycle control. Targeting PPIs is a challenging but highly rewarding approach in drug discovery, as many disease states are associated with aberrant PPIs. The unique properties of (2R,4S)-4-Fluoropyrrolidine-2-carboxylic acid, such as its ability to form hydrogen bonds and its conformational flexibility, make it an attractive candidate for designing small molecules that can disrupt or stabilize specific PPIs.

The synthesis of (2R,4S)-4-Fluoropyrrolidine-2-carboxylic acid has been optimized through various synthetic routes to improve yield and stereoselectivity. One common approach involves the asymmetric hydrogenation of a prochiral substrate followed by selective functionalization to introduce the fluorine atom and carboxylic acid group. Advances in catalytic asymmetric synthesis have significantly enhanced the efficiency and scalability of these processes, making it feasible to produce large quantities of high-purity material for research and development purposes.

The biological evaluation of (2R,4S)-4-Fluoropyrrolidine-2-carboxylic acid has revealed several interesting findings. In vitro studies have demonstrated that this compound can effectively modulate the activity of specific enzymes and receptors involved in various physiological pathways. For example, it has shown promise as an inhibitor of certain kinases and proteases, which are key targets in cancer therapy and inflammatory diseases. Additionally, preliminary studies have indicated that derivatives of (2R,4S)-4-Fluoropyrrolidine-2-carboxylic acid may possess antiviral activity against certain RNA viruses.

The pharmacokinetic properties of (2R,4S)-4-Fluoropyrrolidine-2-carboxylic acid have also been investigated to assess its suitability as a drug candidate. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, excretion (ADME) profiles when administered orally or intravenously. Its low molecular weight and high lipophilicity contribute to good membrane permeability and tissue distribution. However, further optimization may be required to enhance its metabolic stability and reduce potential side effects.

Clinical trials involving compounds derived from (2R,4S)-4-Fluoropyrrolidine-2-carboxylic acid are currently underway to evaluate their safety and efficacy in treating various diseases. Early-phase trials have shown promising results in terms of tolerability and preliminary efficacy signals. These findings underscore the potential of this compound as a lead molecule for further drug development.

In conclusion, (2R,4S)-4-Fluoropyrrolidine-2-carboxylic acid (CAS No. 131176-02-8) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and properties make it an attractive building block for designing novel drugs with improved pharmacological profiles. Ongoing research continues to uncover new applications for this compound, highlighting its importance in advancing therapeutic strategies for various diseases.